6-methyl-2-(propylamino)-1H-quinazolin-4-one

• IUPAC Name: 6-methyl-2-(propylamino)-1H-quinazolin-4-one
• InChI: InChI=1S/C12H15N3O/c1-3-6-13-12-14-10-5-4-8(2)7-9(10)11(16)15-12/h4-5,7H,3,6H2,1-2H3,(H2,13,14,15,16)
• InChI Key: CDWADKBTZMKABJ-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=NC(=O)C2=C(N1)C=CC(=C2)C
• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol

Description

The compound with the identifier “6-methyl-2-(propylamino)-1H-quinazolin-4-one” is a chemical entity listed in the PubChem database. This compound is known for its unique chemical structure and properties, which make it a subject of interest in various scientific research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-methyl-2-(propylamino)-1H-quinazolin-4-one involves specific chemical reactions and conditions. The preparation methods typically include the formation of inclusion complexes with cyclodextrins. This process involves the determination of the inclusion formation constant and the use of various methods to prepare host inclusion in the non-polar cavity of cyclodextrins .

Industrial Production Methods

Industrial production methods for this compound are designed to optimize yield and purity. These methods often involve large-scale chemical reactions under controlled conditions to ensure consistency and quality of the final product.

Chemical Reactions Analysis

Types of Reactions

6-methyl-2-(propylamino)-1H-quinazolin-4-one undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the loss of electrons from the compound, often resulting in the formation of oxides.

Reduction: This reaction involves the gain of electrons, leading to the formation of reduced forms of the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve specific temperatures, pressures, and pH levels to optimize the reaction rates and yields .

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation reactions may produce oxides, while reduction reactions may yield reduced forms of the compound.

Scientific Research Applications

6-methyl-2-(propylamino)-1H-quinazolin-4-one has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Studied for its interactions with biological molecules and potential effects on biological systems.

Medicine: Investigated for its potential therapeutic effects and mechanisms of action.

Industry: Utilized in the production of various industrial products and materials

Mechanism of Action

The mechanism of action of 6-methyl-2-(propylamino)-1H-quinazolin-4-one involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. This can lead to various biological effects, depending on the specific targets and pathways involved .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 6-methyl-2-(propylamino)-1H-quinazolin-4-one include other chemical entities with comparable structures and properties. These compounds can be identified using databases like PubChem, which provide information on structurally similar molecules .

Uniqueness

This compound is unique due to its specific chemical structure and properties, which distinguish it from other similar compounds. This uniqueness makes it a valuable subject of study in various scientific research fields.